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Compound of Interest

Compound Name: IR-1048

Cat. No.: B1146480

Essential guidance for the safe handling and disposal of the near-infrared cyanine dye, IR-
1048, is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. This document outlines the necessary procedures for researchers, scientists, and
drug development professionals.

IR-1048, a combustible solid, is classified as a chemical that can cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1] Adherence to
proper personal protective equipment (PPE) protocols is mandatory when handling this
compound. This includes the use of a dust mask (type N95 in the US), eye shields, and gloves.

[1]

Immediate Safety and Handling Protocols

Before beginning any procedure involving IR-1048, ensure that the work area is well-ventilated.
In case of accidental exposure, follow these first aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.
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In the event of a spill, avoid creating dust. Carefully sweep or shovel the spilled solid into a

suitable, closed container for disposal.[3] Do not allow the chemical to enter drains or

waterways.

Quantitative Data Summary

For quick reference, the key identifying and safety information for IR-1048 is summarized in the

table below.

Property

Value

Chemical Name

1-Butyl-2-[2-[3-[(1-butyl-6-chlorobenz[cd]indol-
2(1H)-ylidene)ethylidene]-2-chloro-1-
cyclohexen-1-yllethenyl]-6-

chlorobenz[cd]indolium tetrafluoroborate

CAS Number 155613-98-2
Molecular Formula CaoH38BCl3FaN2
Molecular Weight 739.91 g/mol

Hazard Statements

H315, H319, H335

Precautionary Statements

P261, P264, P271, P280, P302+P352,
P305+P351+P338

Disposal Workflow

The proper disposal of IR-1048 is a critical step in the laboratory workflow to ensure safety and

environmental protection. The process involves careful collection, labeling, and transfer to a

certified hazardous waste management facility.
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Step 2: Collect Waste IR-1048
(Solid waste, contaminated consumables)

'
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Figure 1: Step-by-step workflow for the proper disposal of IR-1048.

Detailed Disposal Procedures

The recommended procedure for the disposal of IR-1048 is to treat it as hazardous waste. All
surplus and non-recyclable solutions, as well as any contaminated materials, should be

handled by a licensed disposal company.[3]
Waste Collection and Storage:

e Segregate Waste: Collect all waste materials containing IR-1048, including unused product,
contaminated lab supplies (e.g., weigh boats, pipette tips, gloves), and spill cleanup

materials.
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o Use Appropriate Containers: Place the waste in a clearly labeled, sealed, and chemically
compatible container. The label should prominently display "Hazardous Waste" and identify
the contents as "IR-1048".

o Designated Storage Area: Store the sealed waste container in a designated, well-ventilated
hazardous waste accumulation area, away from general laboratory traffic and incompatible
chemicals.

Final Disposal:

Under no circumstances should IR-1048 be disposed of down the drain or in regular solid
waste. The US Environmental Protection Agency (EPA) has specific regulations for the disposal
of waste from the production of dyes and pigments, classifying them under the K181 hazardous
waste code.[4] While this regulation specifically targets industrial production, it underscores the
hazardous nature of such compounds. Therefore, the most responsible and compliant method
of disposal is to arrange for pickup and disposal by a certified hazardous waste management
service.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of IR-
1048, protecting personnel and the environment. Always consult your institution's specific
safety protocols and local regulations for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1146480#ir-1048-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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